6-bromobenzo[d]isothiazol-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromobenzo[d]isothiazol-3(2H)-one is a chemical compound with diverse applications in scientific research. It has a molecular weight of 262.08 .
Synthesis Analysis
The synthesis of 6-Bromobenzo[d]isothiazol-3(2H)-one involves several stages . The first stage involves the reaction of methyl 2-amino-4-bromobenzoate with hydrochloric acid and sodium nitrite in water at 0 - 5℃ for 0.75 hours . The second stage involves the reaction with sulfur dioxide in water and acetic acid at 0 - 20℃ for 3.5 hours . The final stage involves the reaction with ammonium hydroxide in water at 10 - 20℃ for 1 hour .Molecular Structure Analysis
The InChI code for 6-Bromobenzo[d]isothiazol-3(2H)-one is 1S/C7H4BrNO3S/c8-4-1-2-5-6 (3-4)13 (11,12)9-7 (5)10/h1-3H, (H,9,10) .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Bromobenzo[d]isothiazol-3(2H)-one include a molecular weight of 262.08 . It has a high GI absorption, is BBB permeant, and is a CYP1A2 inhibitor . Its Log Po/w (iLOGP) is 0.92 . Its water solubility is 0.402 mg/ml .Scientific Research Applications
Chemical Synthesis
6-Bromobenzo[d]isothiazol-3(2H)-one is used in chemical synthesis . It is a key component in the production of various chemical compounds. Its unique structure makes it a valuable resource in the synthesis of complex molecules .
Antimicrobial Agents
A series of naphthalimide azoles, which are potential antibacterial and antifungal agents, were synthesized starting from commercially available 6-bromobenzo[de]isochromene-1,3-dione . These compounds were characterized by NMR, IR, MS, and HRMS spectra .
Anticancer Research
Naphthalimide derivatives, which can be synthesized from 6-bromobenzo[d]isothiazol-3(2H)-one, have shown various bioactivities including anticancer . They interact with DNA and have remarkable anti-cancer activities .
Material Sciences
Naphthalimide derivatives, synthesized from 6-bromobenzo[d]isothiazol-3(2H)-one, have potential applications in material sciences . Their large π-conjugated backbone and strong hydrophobicity make them suitable for diverse weak interactions such as π-π stacking and hydrogen bonds with various enzymes and receptors in biological organisms .
Antitrypanosomal Agents
Naphthalimide-based derivatives, which can be synthesized from 6-bromobenzo[d]isothiazol-3(2H)-one, have shown antitrypanosomal activities .
Analgesic Research
Naphthalimide-based derivatives, synthesized from 6-bromobenzo[d]isothiazol-3(2H)-one, have shown analgesic activities .
Safety and Hazards
The safety information for 6-Bromobenzo[d]isothiazol-3(2H)-one includes hazard statements H302-H315-H319-H332-H335 . Precautionary statements include P280-P305+P351+P338-P310 . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment .
properties
IUPAC Name |
6-bromo-1,2-benzothiazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNOS/c8-4-1-2-5-6(3-4)11-9-7(5)10/h1-3H,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPBXGVBQTLWACD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)SNC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromobenzo[d]isothiazol-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.